Dimethyl 5-ethynylisophthalate
Description
Dimethyl 5-ethynylisophthalate (DM5EIP) is an organic compound that belongs to the class of isophthalates. It is a cyclic ester of isophthalic acid and 5-ethynyl-2-methyl-1,3-dioxane, and is an important chemical intermediate for the synthesis of various organic compounds. DM5EIP was first reported in the early 2000s and has since become a widely used reagent in various laboratory and industrial applications.
Scientific Research Applications
Synthesis of Metal-Organic Frameworks (MOFs)
Dimethyl 5-ethynylisophthalate can be used as an intermediate to synthesize MOF materials . MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. They are used in a variety of applications, including gas storage, separation, and catalysis.
2. Synthesis of Covalent Organic Frameworks (COFs) In addition to MOFs, Dimethyl 5-ethynylisophthalate can also be used to synthesize COF materials . COFs are a class of porous polymers that are structurally reminiscent of MOFs, but are composed entirely of light elements (H, B, C, N, O, Si). They are used in applications such as gas storage, catalysis, and optoelectronics.
Drug Delivery Systems
Dimethyl 5-ethynylisophthalate can be used in the research of drug delivery systems . The compound’s properties may allow it to be used as a carrier molecule, helping to deliver drugs to specific locations within the body.
Crystal Engineering
Dimethyl 5-ethynylisophthalate can be used in the field of crystal engineering . This involves the design and synthesis of molecular solid state structures with desired properties, based on an understanding and use of intermolecular interactions.
Synthesis of Other Organic Compounds
Dimethyl 5-ethynylisophthalate can serve as a precursor for the synthesis of other organic compounds . Its structure allows for various reactions to be carried out, leading to a wide range of possible products.
Research in Material Science
Given its properties, Dimethyl 5-ethynylisophthalate can be used in various areas of material science . This could include the development of new materials with unique properties, or the study of the compound’s behavior under different conditions.
properties
IUPAC Name |
dimethyl 5-ethynylbenzene-1,3-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O4/c1-4-8-5-9(11(13)15-2)7-10(6-8)12(14)16-3/h1,5-7H,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSSODPUFUQKWIK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C#C)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 5-ethynylisophthalate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]propyl]furan-2-carboxamide](/img/structure/B2798549.png)
![4-methyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide](/img/structure/B2798552.png)
![N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((5-(thiophen-2-yl)furan-2-yl)methyl)oxalamide](/img/structure/B2798555.png)
![2-[4-[6-(3-Methylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-5,6,7,8-tetrahydroquinoline-3-carbonitrile](/img/structure/B2798562.png)
![2-hydroxy-N-(2-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide](/img/structure/B2798563.png)
![4-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine](/img/structure/B2798567.png)
![methyl 5-cyano-1-[2-[N-(cyanomethyl)anilino]-2-oxoethyl]-6-oxopyridine-3-carboxylate](/img/structure/B2798571.png)